Cas no 500865-95-2 (1H-1,2,4-Triazole-5-carboxylicacid, 1-phenyl-)

• Product Name: 1H-1,2,4-Triazole-5-carboxylicacid, 1-phenyl-
• CAS No: 500865-95-2
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 366398
• PubChem ID: 355649
• Update Time: 2025-04-19

1H-1,2,4-Triazole-5-carboxylicacid, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxylicacid, 1-phenyl-
• NSC 609754
• 1-phenyl-1H-1,2,4-triazole-5-carboxylic acid
• 2-phenyl-1,2,4-triazole-3-carboxylic acid
• FT-0719759
• DTXSID20326693
• 500865-95-2
• NSC609754
• NSC-609754

• Inchi： 1S/C9H7N3O2/c13-9(14)8-10-6-11-12(8)7-4-2-1-3-5-7/h1-6H,(H,13,14)
• InChI Key： TXUMGEBWOCUGIS-UHFFFAOYSA-N
• SMILES： OC(C1=NC=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 189.05391
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 439 °C at 760 mmHg
• Flash Point: 219.3 °C
• PSA: 68.01